Cas no 2649294-37-9 (2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride)

• Product Name: 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride
• CAS No: 2649294-37-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD33549505
• CID: 5643836
• PubChem ID: 155970531
• Update Time: 2025-05-27

2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride
• EN300-27777411
• 2649294-37-9
• 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride

• MDL： MFCD33549505
• Inchi： 1S/C7H13NO3.ClH/c8-6(7(9)10)4-5-2-1-3-11-5;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6?;/m0./s1
• InChI Key： ISXQMVZLBLXIDJ-GNVLWMSISA-N
• SMILES： Cl.O1CCC[C@H]1CC(C(=O)O)N

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride

Research Brief on 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride (CAS: 2649294-37-9)

2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride (CAS: 2649294-37-9) is a synthetic amino acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxolane (tetrahydrofuran) ring structure, has shown promising potential in various therapeutic applications, including as a building block for peptide-based drugs and as a modulator of biological pathways. The hydrochloride salt form enhances its solubility and stability, making it suitable for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride, with particular emphasis on its stereochemical purity and biological activity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm the compound's structural integrity and enantiomeric purity. These studies are critical for ensuring the reproducibility and reliability of subsequent biological evaluations.

One of the key areas of interest is the compound's potential role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride may interact with neurotransmitter systems, particularly those involving glutamate and GABA receptors. This interaction could have implications for the treatment of neurological conditions such as epilepsy, anxiety, and neurodegenerative diseases. However, further mechanistic studies are required to elucidate its precise mode of action and therapeutic efficacy.

In addition to its neurological applications, this compound has also been explored as a precursor in the synthesis of novel peptide-based therapeutics. Its unique structure allows for the introduction of conformational constraints in peptides, potentially enhancing their binding affinity and metabolic stability. Recent work has demonstrated its utility in the design of peptidomimetics targeting protein-protein interactions, which are often challenging to modulate with small molecules.

The pharmacokinetic properties of 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride are currently under investigation. Early findings indicate favorable absorption and distribution profiles, although its metabolic fate and potential toxicity require further evaluation. These studies are essential for determining the compound's suitability for clinical development and for optimizing its formulation.

In conclusion, 2-amino-3-(2S)-oxolan-2-ylpropanoic acid hydrochloride represents a promising candidate for further research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant continued investigation, particularly in the context of CNS disorders and peptide-based therapeutics. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in relevant disease models.